Cas no 62003-85-4 (Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-)

• Product Name: Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-
• CAS No: 62003-85-4
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 1632629
• Update Time: 2024-08-30

Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-

• Inchi： 1S/C13H25NO4/c1-9(2)8-10(6-7-11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)
• InChI Key： ILHMTULQPDRVLS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(NC(OC(C)(C)C)=O)CC(C)C

Computed Properties

• Exact Mass: 259.17845
• Monoisotopic Mass: 259.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 396.6±25.0 °C(Predicted)
• PSA: 75.63
• pka: 4?+-.0.10(Predicted)